2-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile

• IUPAC Name: 2-[4-(3-methoxyphenyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]acetonitrile
• InChI: InChI=1S/C12H12N4O2/c1-9-14-15(7-6-13)12(17)16(9)10-4-3-5-11(8-10)18-2/h3-5,8H,7H2,1-2H3
• InChI Key: MNEUKURPRMAEHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC(=CC=C2)OC)CC#N
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol
• CAS No.: 860786-45-4

Description

2-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile is a useful research compound. Its molecular formula is C12H12N4O2 and its molecular weight is 244.254. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on organophosphorus compounds has led to the synthesis of derivatives involving 1,2,4-triazolo and triazaphosphopine, showcasing the reactivity of similar compounds with Lawesson's Reagent in boiling acetonitrile. This process yields derivatives with potential in further chemical transformations and applications in materials science and organophosphorus chemistry (Moustafa, 1999).

Physicochemical and Biological Properties

A study on the synthesis and physicochemical properties of 2-(5-methoxyphenyl-1H-1,2,4-triazole-3-ylthio) acetonitriles and their iminoethers revealed that these compounds exhibit potential antitumor, anti-inflammatory, and antioxidant activities. This indicates the relevance of such compounds in developing new therapeutic agents (Sameluk & Kaplaushenko, 2015).

Mechanistic Insights and Chemical Reactions

The electrochemical reduction of aryl thiocyanates, including studies on p-methyl- and p-methoxyphenyl derivatives in acetonitrile, has provided insights into the reductive cleavage mechanisms of the S-CN bond, showcasing the influence of substituents on reaction pathways. This research contributes to the understanding of electrochemical processes and their applications in organic synthesis (Houmam, Hamed, & Still, 2003).

Catalysis and Reaction Optimization

In organocatalysis, research on the aza-Piancatelli rearrangement/Michael reaction in acetonitrile has enabled the synthesis of complex heterocycles, such as 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives. This highlights the compound's role in facilitating novel synthetic routes and optimizing reaction conditions for better yield and selectivity (Reddy et al., 2012).